Cas no 957034-31-0 (3-(2,2-Dicyanovinyl)phenylboronic acid)

• Product Name: 3-(2,2-Dicyanovinyl)phenylboronic acid
• CAS No: 957034-31-0
• MF: C₁₀H₇BN₂O₂
• MW: 197.985781908035
• MDL: MFCD06214067
• CID: 856298
• PubChem ID: 44119771
• Update Time: 2025-04-19

3-(2,2-Dicyanovinyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2,2-Dicyanovinyl)phenyl)boronic acid
• [3-(2,2-dicyanoethenyl)phenyl]boronic acid
• 3-(2,2-DICYANOVINYL)PHENYLBORONIC ACID
• [3-(2,2-dicyanoeth-1-en-1-yl)phenyl]boronic acid
• 957034-31-0
• AKOS006343725
• DTXSID90657401
• SCHEMBL2556610
• MFCD06214067
• BS-29886
• (3-(2,2-Dicyanovinyl)phenyl)boronicacid
• CS-0175206
• 3-(2,2-Dicyanovinyl)benzeneboronic acid
• 3-(2,2-Dicyanovinyl)phenylboronic acid

• MDL： MFCD06214067
• Inchi： 1S/C10H7BN2O2/c12-6-9(7-13)4-8-2-1-3-10(5-8)11(14)15/h1-5,14-15H
• InChI Key： GVHSHLWYRSUUTN-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(/C=C(\C#N)/C#N)=C1)O

Computed Properties

• Exact Mass: 198.06000
• Monoisotopic Mass: 198.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.04000
• LogP: -0.20304